Cas no 1598424-72-6 (2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine)

• Product Name: 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• CAS No: 1598424-72-6
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 6135032
• PubChem ID: 165589846
• Update Time: 2025-11-01

2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1598424-72-6
• EN300-28304871
• 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

• Inchi： 1S/C16H17N3/c17-9-8-16-18-14-7-6-13(11-15(14)19-16)10-12-4-2-1-3-5-12/h1-7,11H,8-10,17H2,(H,18,19)
• InChI Key： LIKXZGUGKLJKSK-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2C=CC(=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.142247555g/mol
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

Introduction to 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine (CAS No. 1598424-72-6)

The compound 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine (CAS No. 1598424-72-6) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic amines, specifically featuring a benzodiazole ring system. The benzodiazole moiety is a bicyclic structure consisting of a benzene ring fused to a diazole ring, which is known for its aromaticity and stability. The presence of the benzyl group at position 5 of the benzodiazole ring adds further complexity and functionality to the molecule.

Benzodiazoles are widely studied in various fields due to their versatile properties. They are known for their ability to act as ligands in coordination chemistry, their role in drug design, and their potential as building blocks in materials science. The ethanamine group attached to the benzodiazole ring in this compound introduces additional reactivity and flexibility, making it a valuable compound for further chemical modifications.

Recent studies have highlighted the potential of benzodiazole derivatives in the field of medicinal chemistry. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes or as modulators of cellular pathways. The benzyl group in this compound may play a crucial role in enhancing the molecule's bioavailability or its ability to interact with biological targets. Furthermore, the amine group can participate in hydrogen bonding, which is essential for many biological interactions.

In terms of synthesis, 2-(5-benzyl-1H-1,3-benzodiazol-2-yl)ethan-1-amines can be prepared through various methods, including condensation reactions or coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods and green chemistry have provided more efficient and environmentally friendly ways to synthesize such compounds.

The applications of this compound are not limited to pharmaceuticals. Its unique electronic properties make it a candidate for use in optoelectronic materials or as a precursor for more complex structures. For example, the benzodiazole moiety is known for its strong absorption properties in the UV-vis spectrum, which could be exploited in dye-sensitized solar cells or light-emitting diodes (LEDs). Additionally, the benzyl group may contribute to solubility or stability in certain solvents or matrices.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help ensure the accuracy of synthetic procedures. Furthermore, computational chemistry tools have enabled researchers to predict the electronic properties and reactivity of this compound before experimental validation.

In conclusion, 2-(5-benzyl-1H-1,3-benzodiazol--